Cas no 338394-65-3 (methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate)

Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate is a versatile triazole-based compound featuring a cyano-substituted phenyl ring and ester functionalities. Its structural framework combines a 1,2,3-triazole core with electron-withdrawing and ester groups, making it a valuable intermediate in organic synthesis and medicinal chemistry. The presence of both cyano and methoxycarbonyl moieties enhances its reactivity, facilitating further functionalization or participation in cyclization reactions. This compound is particularly useful in the development of heterocyclic scaffolds for pharmaceutical applications, owing to its potential as a precursor for bioactive molecules. Its well-defined structure and synthetic flexibility make it suitable for research in drug discovery and material science.

methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate structure

338394-65-3 structure

Product Name:methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate

CAS No:338394-65-3

MF:

MW:

MDL:MFCD00127331

CID:4646838

Update Time:2025-10-23

methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate
- MDL： MFCD00127331

methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A900310-1g	Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate	338394-65-3	90%	1g	$611.0	2024-04-19
abcr	AB579729-500 mg	Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate; .	338394-65-3		500MG	€678.60	2023-03-20
abcr	AB579729-1 g	Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate; .	338394-65-3		1g	€1,312.80	2023-03-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00906031-1g	Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate	338394-65-3	90%	1g	￥4193.0	2023-03-20
abcr	AB579729-500mg	Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate; .	338394-65-3		500mg	€678.60	2024-04-15
abcr	AB579729-1g	Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate; .	338394-65-3		1g	€1312.80	2024-04-15
A2B Chem LLC	AI75201-1mg	methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate	338394-65-3	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI75201-5mg	methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate	338394-65-3	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI75201-10mg	methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate	338394-65-3	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI75201-500mg	methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate	338394-65-3	>90%	500mg	$720.00	2024-04-20

methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

Additional information on methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate

Recent Advances in the Study of Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate (CAS: 338394-65-3)

The compound methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate (CAS: 338394-65-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This triazole-based derivative is part of a growing class of heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.

One of the key areas of research has been the synthesis and structural modification of this compound to enhance its bioactivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of electron-withdrawing groups, such as the cyano and methoxycarbonyl moieties, significantly improves the compound's stability and binding affinity to target proteins. The researchers utilized a combination of click chemistry and microwave-assisted synthesis to achieve high yields and purity, which is crucial for subsequent biological testing.

In terms of biological activity, preliminary in vitro studies have shown that methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate exhibits potent inhibitory effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The compound's mechanism of action appears to involve the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. These findings were corroborated by molecular docking studies, which revealed strong interactions with tubulin at the colchicine-binding site.

Another promising avenue of research involves the compound's potential as an antimicrobial agent. A recent study in the European Journal of Medicinal Chemistry (2024) reported that derivatives of this triazole compound displayed broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis and fungal ergosterol biosynthesis, making it a candidate for further development as a dual-action antimicrobial agent.

Despite these encouraging results, challenges remain in the development of methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's versatility and promising biological profile make it a valuable scaffold for future drug discovery efforts.

In conclusion, recent research on methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate (CAS: 338394-65-3) highlights its potential as a multifunctional bioactive compound. Continued exploration of its synthetic pathways, mechanism of action, and therapeutic applications will be essential for translating these findings into clinical advancements. The compound's unique structural features and broad biological activity underscore its significance in the ongoing quest for novel and effective pharmaceutical agents.